Cas no 51650-27-2 (Isoquinoline, 3-methyl-1-(phenylmethyl)-)

• Product name: Isoquinoline, 3-methyl-1-(phenylmethyl)-
• CAS No: 51650-27-2
• MF: C₁₇H₁₅N
• MW: 233.3077
• CID: 361749
• PubChem ID: 13046102

Isoquinoline, 3-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-methyl-1-(phenylmethyl)-
• 1-benzyl-3-methylisoquinoline
• 1-Benzyl-3-methyl-isochinoline
• DTXSID90516241
• 51650-27-2

• Inchi： InChI=1S/C17H15N/c1-13-11-15-9-5-6-10-16(15)17(18-13)12-14-7-3-2-4-8-14/h2-11H,12H2,1H3
• InChI Key： XTZHHVNPYMSJOP-UHFFFAOYSA-N
• SMILES： CC1=CC2C(=CC=CC=2)C(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 233.12055
• Monoisotopic Mass: 233.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų
• XLogP3: 4.5

Experimental Properties

• PSA: 12.89